Eisen(II)-lactat: Ein technischer Leitfaden zu physikochemischen Eigenschaften für die Forschung
Eisen(II)-lactat: Ein technischer Leitfaden zu physikochemischen Eigenschaften für die Forschung
Einführung
Eisen(II)-lactat, auch als Ferrolactat bekannt, ist das Eisensalz der Milchsäure. Es findet breite Anwendung in der pharmazeutischen Industrie als Eisenquelle zur Behandlung von Eisenmangelanämie und in der Lebensmittelindustrie als Zusatzstoff (E 585) zur Farbstabilisierung, insbesondere zum Schwärzen von grünen Oliven.[1][2] Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung ist ein tiefgreifendes Verständnis seiner physikochemischen Eigenschaften entscheidend für die Formulierung, Qualitätskontrolle und das Verständnis seiner biologischen Aktivität. Dieses Dokument bietet eine detaillierte technische Übersicht über die Kerneigenschaften von Eisen(II)-lactat, experimentelle Protokolle und relevante biologische Pfade.
Physikochemische Eigenschaften
Eisen(II)-lactat ist eine organische chemische Verbindung, die typischerweise als Dihydrat oder Trihydrat vorkommt.[3][4][5][6] Es erscheint als grünlich-weiße Kristalle oder als hellgrünes Pulver mit einem schwachen, charakteristischen Geruch.[3][4][5][6] Eine wesentliche Eigenschaft für seine pharmazeutische Anwendung ist die gute Löslichkeit in Wasser, während es in Ethanol praktisch unlöslich ist.[3][4][5][6]
Allgemeine Eigenschaften
Die quantitativen physikochemischen Daten für Eisen(II)-lactat sind in der folgenden Tabelle zusammengefasst.
| Eigenschaft | Wert | Quellen |
| Chemischer Name | Eisen(II)-2-hydroxypropanoat | [3][4][5][6] |
| Andere Namen | Ferrolactat, Eisendilactat, E 585 | [3][4][5][6] |
| Summenformel | C₆H₁₀FeO₆ (wasserfrei) | [3] |
| C₆H₁₀FeO₆ · 2H₂O (Dihydrat) | [3] | |
| C₆H₁₀FeO₆ · 3H₂O (Trihydrat) | [7] | |
| Molare Masse | 233,99 g/mol (wasserfrei) | [3][8] |
| 270,02 g/mol (Dihydrat) | ||
| 288,03 g/mol (Trihydrat) | [7] | |
| Aggregatzustand | Fest | [3][4][5][6] |
| Aussehen | Grünlich-weiße Kristalle oder hellgrünes Pulver | [3][4][5][6] |
| pH-Wert (2% Lösung) | 5,0 - 6,0 | [9] |
Löslichkeit
Die Löslichkeit von Eisen(II)-lactat ist stark temperaturabhängig, was bei der Entwicklung von flüssigen Formulierungen berücksichtigt werden muss.
| Lösungsmittel | Löslichkeit | Quellen |
| Wasser | Löslich | [3][4][5][6] |
| 2,1 g/100 mL (10 °C, Trihydrat) | ||
| 8,5 g/100 mL (100 °C, Trihydrat) | ||
| 20 g/L (25 °C, Dihydrat) | ||
| Ethanol | Praktisch unlöslich | [3][4][5][6] |
| Ether | Unlöslich | |
| Alkalicitrate | Löslich |
Stabilität
Eisen(II)-lactat ist empfindlich gegenüber Licht und Luftsauerstoff. Der Kontakt mit Luft führt zur Oxidation des zweiwertigen Eisens (Fe²⁺) zu dreiwertigem Eisen (Fe³⁺), was durch eine Farbänderung hin zu Gelbbraun und eine Abnahme der Löslichkeit erkennbar ist.[6] Daher sollte die Substanz in dicht verschlossenen Behältern, trocken und lichtgeschützt gelagert werden. Die Reaktion wird durch Wärme beschleunigt.
Experimentelle Protokolle
Synthese von Eisen(II)-lactat durch Fällung
Eine gängige Labormethode zur Herstellung von Eisen(II)-lactat ist die Reaktion von Calciamlactat mit Eisen(II)-sulfat, bei der das schwerlösliche Calciumsulfat ausfällt und das gewünschte Eisen(II)-lactat in Lösung bleibt.[3]
Materialien:
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Eisen(II)-sulfat-Heptahydrat (FeSO₄·7H₂O)
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Calciumpentahydrat (Ca(C₃H₅O₃)₂·5H₂O)
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Destilliertes Wasser
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Bechergläser, Magnetrührer, Heizplatte
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Filtrationsapparatur (z.B. Büchnertrichter und Saugflasche)
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Vakuumtrockenschrank
Protokoll:
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Lösung A herstellen: Lösen Sie eine stöchiometrische Menge Eisen(II)-sulfat-Heptahydrat in entgastem, destilliertem Wasser (ca. 40-50%ige Lösung) in einem Becherglas unter Rühren.[10]
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Lösung B herstellen: Lösen Sie eine äquimolare Menge Calciamlactat-Pentahydrat in destilliertem Wasser in einem separaten Becherglas.
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Reaktion: Geben Sie langsam die Eisen(II)-sulfat-Lösung (Lösung A) unter ständigem Rühren zur Calciamlactat-Lösung (Lösung B). Es bildet sich sofort ein weißer Niederschlag von Calciumsulfat (CaSO₄).
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Reaktionsbedingungen: Führen Sie die Reaktion bei einer Temperatur von 35-45 °C für 1,5 bis 2,5 Stunden durch, um eine vollständige Umsetzung zu gewährleisten.[10] Um die Oxidation des Fe²⁺ zu minimieren, kann die Reaktion unter einer inerten Atmosphäre (z.B. Stickstoff oder Kohlendioxid) durchgeführt werden.[10]
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Abtrennung des Nebenprodukts: Kühlen Sie die Reaktionsmischung ab und filtrieren Sie den Calciumsulfat-Niederschlag ab.
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Kristallisation: Das Filtrat, welches das gelöste Eisen(II)-lactat enthält, wird eingeengt (z.B. am Rotationsverdampfer), um die Kristallisation einzuleiten.
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Isolierung und Trocknung: Die gebildeten Eisen(II)-lactat-Kristalle werden durch Filtration vom Mutterlaugen getrennt.[10] Waschen Sie die Kristalle mit einer kleinen Menge kaltem, destilliertem Wasser, um Verunreinigungen zu entfernen.[10]
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Trocknung: Trocknen Sie das Produkt im Vakuumtrockenschrank bei einer Temperatur von nicht mehr als 70 °C bis zur Gewichtskonstanz.[10]
Quantitative Analyse mittels Permanganometrie
Die Bestimmung des Gehalts an Eisen(II) in einer Probe von Eisen(II)-lactat kann durch eine Redox-Titration mit einer standardisierten Kaliumpermanganat (KMnO₄)-Lösung in saurem Milieu erfolgen. Das Permanganat-Ion (MnO₄⁻) oxidiert das Eisen(II)-Ion (Fe²⁺) zu Eisen(III) (Fe³⁺), während es selbst zu Mangan(II) (Mn²⁺) reduziert wird. Der Endpunkt wird durch die erste persistierende rosa Färbung des überschüssigen Permanganats angezeigt.[11][12]
Reaktionsgleichung: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[11]
Materialien:
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Eisen(II)-lactat-Probe
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Standardisierte 0,1 N Kaliumpermanganat (KMnO₄)-Lösung
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Ameisensäure (85% v/v) oder Schwefelsäure (1 M)
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Destilliertes Wasser
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100-ml-Erlenmeyerkolben, 100-ml-Messkolben, Bürette, Pipette
Protokoll:
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Probenvorbereitung: Wiegen Sie ca. 2 g der getrockneten Eisen(II)-lactat-Probe genau in einen 100-ml-Messkolben ein. Lösen Sie die Probe in destilliertem Wasser und füllen Sie bis zur Marke auf. Mischen Sie die Lösung gründlich.[4]
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Aliquot nehmen: Pipettieren Sie 20 ml der Probelösung in einen 100-ml-Erlenmeyerkolben.[4]
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Ansäuern: Fügen Sie 5 ml Ameisensäure (85% v/v) oder 10 ml 1 M Schwefelsäure hinzu, um das für die Reaktion erforderliche saure Milieu zu schaffen.[4][11]
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Titration: Füllen Sie eine Bürette mit der 0,1 N KMnO₄-Standardlösung und notieren Sie den Anfangsstand. Titrieren Sie die Probelösung unter ständigem Schwenken, bis eine schwache, aber für mindestens 30 Sekunden beständige rosa Färbung auftritt.[11][12]
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Endpunkt notieren: Notieren Sie den Endstand an der Bürette und berechnen Sie das verbrauchte Volumen der KMnO₄-Lösung.
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Berechnung: Berechnen Sie den Gehalt an Eisen(II)-lactat (C₆H₁₀FeO₆) in der Probe. Jeder Milliliter 0,1 N Kaliumpermanganat ist äquivalent zu 23,40 mg C₆H₁₀FeO₆.[4]
Biologische Relevanz: Mechanismus der Eisenaufnahme
Für Fachleute in der Arzneimittelentwicklung ist das Verständnis, wie Eisen(II)-lactat im Körper verarbeitet wird, von zentraler Bedeutung. Die hohe Bioverfügbarkeit von Eisen(II)-lactat ist auf die gute Löslichkeit und die Tatsache zurückzuführen, dass Eisen in seiner zweiwertigen (Fe²⁺) Form vorliegt, welche direkt im Dünndarm aufgenommen werden kann.[7]
Nach der oralen Einnahme löst sich Eisen(II)-lactat im sauren Milieu des Magens und setzt Fe²⁺-Ionen frei.[7] Diese Ionen gelangen in den Dünndarm (hauptsächlich Duodenum), wo sie über den "Divalenten Metalltransporter 1" (DMT1) in die Darmzellen (Enterozyten) transportiert werden.[7] In der Zelle kann das Eisen entweder als Ferritin gespeichert oder über das basolaterale Transportprotein Ferroportin in den Blutkreislauf abgegeben werden.[7] Im Blut bindet es an das Protein Transferrin, welches das Eisen zu den Orten des Verbrauchs, wie dem Knochenmark zur Hämoglobin-Synthese, transportiert.[7]
References
- 1. Eisen-II-laktat, was ist das? [lebensmittellexikon.de]
- 2. Eisenlactat – Wikipedia [de.wikipedia.org]
- 3. Iron(II) lactate - Wikipedia [en.wikipedia.org]
- 4. fao.org [fao.org]
- 5. CN104876816A - Synthetic method of ferrous lactate - Google Patents [patents.google.com]
- 6. chembk.com [chembk.com]
- 7. What is the mechanism of Ferrous lactate trihydrate? [synapse.patsnap.com]
- 8. 乳酸鉄(II) 水和物 ≥98.0% (dried material) | Sigma-Aldrich [sigmaaldrich.com]
- 9. jostchemical.com [jostchemical.com]
- 10. RU2453149C1 - Method for production of iron lactate dietary supplement - Google Patents [patents.google.com]
- 11. Permanganate Titrations [staff.buffalostate.edu]
- 12. titrations.info [titrations.info]
